Cas no 1592811-14-7 (Piperazine, 2-methyl-1-(3-methylcyclopentyl)-)

• Product Name: Piperazine, 2-methyl-1-(3-methylcyclopentyl)-
• CAS No: 1592811-14-7
• MF: C₁₁H₂₂N₂
• MW: 182.305782794952
• CID: 5274623
• Update Time: 2025-05-28

Piperazine, 2-methyl-1-(3-methylcyclopentyl)- Chemical and Physical Properties

Names and Identifiers

• Piperazine, 2-methyl-1-(3-methylcyclopentyl)-

• Inchi： 1S/C11H22N2/c1-9-3-4-11(7-9)13-6-5-12-8-10(13)2/h9-12H,3-8H2,1-2H3
• InChI Key： YLFZKLYVOOSHDY-UHFFFAOYSA-N
• SMILES： N1(C2CCC(C)C2)CCNCC1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-alkylpiperazines

Additional information on Piperazine, 2-methyl-1-(3-methylcyclopentyl)-

Comprehensive Overview of Piperazine, 2-methyl-1-(3-methylcyclopentyl)- (CAS No. 1592811-14-7)

Piperazine, 2-methyl-1-(3-methylcyclopentyl)- (CAS No. 1592811-14-7) is a specialized organic compound belonging to the piperazine derivatives family. This compound has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. The presence of a methylcyclopentyl group attached to the piperazine core enhances its steric and electronic characteristics, making it a valuable intermediate in drug discovery and material science.

In recent years, the demand for piperazine-based compounds has surged, driven by their versatility in synthesizing bioactive molecules. Researchers are particularly interested in 2-methyl-1-(3-methylcyclopentyl)piperazine due to its potential role in modulating central nervous system (CNS) targets. The compound's lipophilic nature and structural rigidity contribute to its ability to cross the blood-brain barrier, a critical factor in developing CNS-active drugs. This aligns with current trends in neuroscience and mental health research, where novel psychoactive compounds are being explored for therapeutic purposes.

The synthesis of Piperazine, 2-methyl-1-(3-methylcyclopentyl)- involves multi-step organic reactions, including alkylation and cyclization processes. Advanced techniques such as microwave-assisted synthesis and catalytic hydrogenation have been employed to improve yield and purity. These methods are part of the broader shift toward green chemistry and sustainable manufacturing practices, which are highly relevant in today's environmentally conscious research landscape.

From an industrial perspective, CAS No. 1592811-14-7 is often utilized as a building block for more complex molecules. Its applications span across pharmaceutical intermediates, agrochemicals, and even flavor and fragrance industries. The compound's stability under various conditions makes it suitable for diverse formulations, addressing the growing need for high-performance chemicals in multiple sectors.

One of the most frequently asked questions about Piperazine, 2-methyl-1-(3-methylcyclopentyl)- revolves around its safety profile and regulatory status. While the compound is not classified as hazardous under current guidelines, proper handling protocols are recommended to ensure workplace safety. This reflects the broader industry focus on chemical safety and risk assessment, which are top priorities for researchers and manufacturers alike.

In summary, Piperazine, 2-methyl-1-(3-methylcyclopentyl)- (CAS No. 1592811-14-7) represents a promising area of research with wide-ranging applications. Its unique chemical properties and synthetic versatility make it a valuable asset in modern chemistry. As the scientific community continues to explore its potential, this compound is likely to play an increasingly important role in advancing drug development and material innovation.